Cas no 113306-28-8 (ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate)

Ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidine core with multiple functional groups. Its structure includes ester and carbonyl moieties, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound's rigid polycyclic framework and electron-deficient nature lend it potential utility in the development of pharmaceuticals, particularly as a scaffold for kinase inhibitors or other biologically active molecules. Its ethyl ester group enhances solubility, facilitating further derivatization. The presence of multiple methyl and carbonyl substituents may influence reactivity and binding affinity, offering opportunities for targeted modifications in drug discovery or material science applications.

ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate structure

113306-28-8 structure

Product Name:ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate

CAS No:113306-28-8

MF:C₁₃H₁₅N₃O₅

MW:293.275303125381

MDL:MFCD16653102

CID:4447874

PubChem ID:13925378

Update Time:2025-06-07

ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Pyrido[2,3-d]pyrimidine-6-carboxylic acid, 1,2,3,4,7,8-hexahydro-1,3,8-trimethyl-2,4,7-trioxo-, ethyl ester
- ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
- 113306-28-8
- ethyl 1,3,8-trimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
- F2147-0527
- AKOS005206543
- EN300-237383
- MDL： MFCD16653102
- Inchi： 1S/C13H15N3O5/c1-5-21-12(19)8-6-7-9(14(2)11(8)18)15(3)13(20)16(4)10(7)17/h6H,5H2,1-4H3
- InChI Key： PRQOFTUZHZHCNS-UHFFFAOYSA-N
- SMILES： C1(=O)N(C)C(=O)C2C=C(C(OCC)=O)C(=O)N(C)C=2N1C

Computed Properties

Exact Mass: 293.10117059Da
Monoisotopic Mass: 293.10117059Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 619
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 87.2Å²

ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E286926-100mg	ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate	113306-28-8		100mg	$ 115.00	2022-06-05
TRC	E286926-500mg	ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate	113306-28-8		500mg	$ 435.00	2022-06-05
TRC	E286926-1g	ethyl 1,3,8-trimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate	113306-28-8		1g	$ 660.00	2022-06-05
Enamine	EN300-237383-0.05g		113306-28-8	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-237383-0.1g		113306-28-8	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-237383-0.25g		113306-28-8	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-237383-0.5g		113306-28-8	95%	0.5g	$699.0	2024-06-19
Enamine	EN300-237383-1.0g		113306-28-8	95%	1.0g	$728.0	2024-06-19
Enamine	EN300-237383-2.5g		113306-28-8	95%	2.5g	$1428.0	2024-06-19
Enamine	EN300-237383-5.0g		113306-28-8	95%	5.0g	$2110.0	2024-06-19